Cas no 2229664-00-8 (3-(1-phenylcyclopropyl)prop-2-en-1-amine)

• Product Name: 3-(1-phenylcyclopropyl)prop-2-en-1-amine
• CAS No: 2229664-00-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6355543
• PubChem ID: 165753145
• Update Time: 2025-10-31

3-(1-phenylcyclopropyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopropyl)prop-2-en-1-amine
• 2229664-00-8
• EN300-1860543

• Inchi： 1S/C12H15N/c13-10-4-7-12(8-9-12)11-5-2-1-3-6-11/h1-7H,8-10,13H2/b7-4+
• InChI Key： PTYIESDYRIKHQE-QPJJXVBHSA-N
• SMILES： NC/C=C/C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-phenylcyclopropyl)prop-2-en-1-amine

3-(1-phenylcyclopropyl)prop-2-en-1-amine: A Comprehensive Overview

3-(1-phenylcyclopropyl)prop-2-en-1-amine, identified by the CAS registry number CAS No. 2229664-00-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a cyclopropane ring fused with a phenyl group and an enamine functionality, has garnered attention due to its potential applications in drug discovery and materials science.

The synthesis of 3-(1-phenylcyclopropyl)prop-2-en-1-amine involves a multi-step process that typically begins with the preparation of the cyclopropane moiety. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts to facilitate the formation of the strained cyclopropane ring. These methods not only enhance yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward greener chemical practices.

In terms of chemical properties, 3-(1-phenylcyclopropyl)prop-2-en-1-amine exhibits interesting reactivity due to the electronic effects of the cyclopropane ring and the conjugated enamine system. Studies have shown that the compound can participate in various types of reactions, including cycloadditions and Michael additions, making it a versatile building block in organic synthesis. Its ability to act as both a nucleophile and an electrophile under different conditions further underscores its utility in constructing complex molecular architectures.

The biological activity of 3-(1-phenylcyclopropyl)prop-2-en-1-amine has been a focal point of recent research. Preclinical studies indicate that this compound possesses potential anti-inflammatory and antioxidant properties, suggesting its role in therapeutic applications. Additionally, its ability to modulate certain cellular pathways makes it a candidate for further investigation in disease models such as neurodegenerative disorders and cancer.

From a materials science perspective, 3-(1-phenylcyclopropyl)prop-2-en-1-amine has shown promise as a precursor for advanced materials. Its incorporation into polymer systems has demonstrated enhanced mechanical properties, attributed to the rigidity imparted by the cyclopropane ring. Furthermore, its use in coordination polymers and metal organic frameworks (MOFs) is an emerging area of exploration, with potential applications in gas storage and catalysis.

In conclusion, 3-(1-CAS No. 2229664 phenylcyclopropyl)prop 00 8-en amine stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new facets of this compound's properties and functionalities, it is poised to play an increasingly important role in both academic and industrial settings.